Ethyl 4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H20N2O4S/c1-4-21-12-8-10(6-7-11(12)19)14-13(15(20)22-5-2)9(3)17-16(23)18-14/h6-8,14,19H,4-5H2,1-3H3,(H2,17,18,23)
• InChI Key: LBCKWIDHLOFIAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC(=S)N2)C)C(=O)OCC)O
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

This compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and some anti-cancer drugs.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has an ethoxy group (-OCH2CH3), a hydroxy group (-OH), and a carboxylate ester group (-COOCH2CH3).

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrimidine derivatives are known to undergo a variety of reactions. For example, they can participate in nucleophilic substitution reactions, elimination reactions, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups like -OH and -COOCH2CH3 would likely make the compound polar and potentially soluble in polar solvents.

Scientific Research Applications

Organic Synthesis and Catalysis

• One-Pot Synthesis : Ethyl 4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate serves as a building block in the synthesis of other compounds. .

Material Science and Crystal Engineering

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Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future directions would depend on the potential applications of this compound. If it shows promising biological activity, it could be further developed as a drug. Alternatively, if it has unique physical or chemical properties, it could find use in materials science.